methyl 2-chloro-5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}benzoate

• IUPAC Name: methyl 2-chloro-5-[4-(2,4-dichlorophenoxy)butanoylamino]benzoate
• InChI: InChI=1S/C18H16Cl3NO4/c1-25-18(24)13-10-12(5-6-14(13)20)22-17(23)3-2-8-26-16-7-4-11(19)9-15(16)21/h4-7,9-10H,2-3,8H2,1H3,(H,22,23)
• InChI Key: MUSKTDBFHNAYQE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C18H16Cl3NO4
• Molecular Weight: 416.7 g/mol

Description

Methyl 2-chloro-5-{[4-(2,4-dichlorophenoxy)butanoyl]amino}benzoate, commonly known as Chloramben, is a herbicide widely used in agriculture to control broadleaf weeds. It belongs to the benzoic acid family and is a selective pre-emergent herbicide that inhibits cell division in plants. Chloramben has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

Chloramben works by inhibiting cell division in plants. It disrupts the microtubule organization in the cells, leading to abnormal cell division and growth. This results in the death of the plant. Chloramben is a selective herbicide that targets broadleaf weeds and does not harm grasses.
Biochemical and Physiological Effects
Chloramben has been shown to affect the photosynthetic process in plants. It reduces the rate of photosynthesis by inhibiting the electron transport chain in the chloroplasts. This leads to a reduction in the production of ATP and NADPH, which are essential for plant growth and development. Chloramben also affects the hormone balance in plants, leading to stunted growth and reduced yield.

Advantages and Limitations for Lab Experiments

Chloramben is a widely used herbicide in the field of agriculture and environmental sciences. It has several advantages for lab experiments, including its selective nature, high efficacy, and low toxicity to humans and animals. However, Chloramben has some limitations, including its potential to leach into groundwater and its persistence in soil.

Future Directions

There are several future directions for research on Chloramben. One area of research is the development of new formulations and delivery methods to improve its efficacy and reduce its environmental impact. Another area of research is the study of its potential effects on non-target organisms such as insects and microorganisms. Additionally, research can be conducted to investigate the potential of Chloramben as a tool for weed management in organic farming systems.
Conclusion
Chloramben is a herbicide widely used in agriculture to control broadleaf weeds. It has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. While Chloramben has several advantages for lab experiments, it also has limitations and potential environmental impacts. Further research is needed to improve its efficacy and reduce its environmental impact.

Scientific Research Applications

Chloramben has been extensively studied for its scientific research application in the field of agriculture and environmental sciences. It is used as a pre-emergent herbicide to control broadleaf weeds in various crops such as soybean, corn, cotton, and peanuts. Chloramben has also been studied for its potential use in turfgrass management. It has been shown to effectively control annual bluegrass and other weeds in golf course turf.